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Compound of Interest

Compound Name: SCH-34826

Cat. No.: B15576243 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the legacy Neprilysin (NEP) inhibitor,

SCH-34826, against a selection of novel NEP inhibitors that have emerged as significant

players in the field. This document is intended to serve as a valuable resource for researchers

and drug development professionals by presenting key performance data, detailed

experimental methodologies, and visual representations of relevant biological pathways and

workflows.

Introduction to Neprilysin Inhibition
Neprilysin (NEP), also known as neutral endopeptidase (NEP) or enkephalinase, is a zinc-

dependent metalloprotease that plays a crucial role in the degradation of several vasoactive

peptides, including natriuretic peptides (ANP, BNP), bradykinin, and substance P. Inhibition of

NEP leads to an increase in the circulating levels of these peptides, resulting in beneficial

cardiovascular and renal effects such as vasodilation, natriuresis, and diuresis. This

mechanism of action has established NEP inhibitors as a promising therapeutic class for

conditions like heart failure and hypertension.

SCH-34826 is an orally active prodrug that is converted in vivo to its active metabolite, SCH-

32615, a potent inhibitor of NEP. While a foundational compound in the study of NEP inhibition,

recent years have seen the development of novel inhibitors with distinct pharmacological

profiles. This guide focuses on a comparative analysis of SCH-34826 against three such novel
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inhibitors: sacubitril (and its active form sacubitrilat), racecadotril (and its active form thiorphan),

and candoxatril (and its active form candoxatrilat).

Comparative Analysis of NEP Inhibitors
The following tables summarize the key in vitro potency, selectivity, and pharmacokinetic

parameters of SCH-34826 and the selected novel NEP inhibitors. All data pertains to the active

metabolites of the respective prodrugs.

Table 1: In Vitro Potency Against Neprilysin (NEP)
Compound (Active
Metabolite)

Target Enzyme IC50 (nM) Ki (nM)

SCH-32615 Enkephalinase (NEP) - 19.5 ± 0.9[1]

Sacubitrilat Neprilysin (NEP) 5[2][3][4] -

Thiorphan Neprilysin (NEP) 2.1 - 6.9[5][6][7] 1.5[8]

Candoxatrilat Neprilysin (NEP) 7.8[9] -

Table 2: Selectivity Profile

Compound (Active
Metabolite)

NEP Inhibition
(IC50/Ki, nM)

Angiotensin-
Converting Enzyme
(ACE) Inhibition
(IC50/Ki, nM)

Aminopeptidase N
(APN) Inhibition

SCH-32615 Ki: 19.5[1]
No inhibition up to

10,000[1]

No inhibition up to

10,000[1]

Sacubitrilat IC50: 5[2][3][4] Data not available Data not available

Thiorphan IC50: 2.1 - 6.9[5][6][7] IC50: 140[5] Data not available

Candoxatrilat IC50: 7.8[9] Data not available Data not available

Table 3: Pharmacokinetic Properties (Human Data)
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Prodrug
Active
Metabolit
e

Bioavaila
bility (%)

Tmax (h)
Eliminati
on Half-
life (h)

Clearanc
e

Volume of
Distributi
on (Vd)

SCH-

34826

SCH-

32615

Data not

available

Data not

available

Data not

available

Data not

available

Data not

available

Sacubitril Sacubitrilat ≥ 60[10]

Sacubitril:

0.5,

Sacubitrilat

: 2.0[10]

Sacubitril:

~1.4,

Sacubitrilat

: ~11.5[11]

Sacubitrilat

: Data not

available

Sacubitril:

103 L[11]

Racecadotr

il
Thiorphan

Data not

available
~1.0[5]

~3.0[5][12]

[13]

Data not

available

Data not

available

Candoxatril
Candoxatril

at
32[14] ~2.0[15]

Candoxatril

: 0.46[14]

Candoxatril

at (IV): 1.9

mL/min/kg[

14]

Candoxatril

at (IV):

Data not

available

Signaling Pathways and Experimental Workflows
To visually represent the concepts discussed, the following diagrams have been generated

using Graphviz (DOT language).
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Caption: Mechanism of NEP inhibition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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